Cas no 923186-91-8 (4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide)

• Product Name: 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide
• CAS No: 923186-91-8
• MF: C₁₇H₁₄N₄O₃S₂
• MW: 386.448060512543
• CID: 6005543
• PubChem ID: 27419877
• Update Time: 2025-10-31

4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide
• 4-cyano-N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]benzamide
• 923186-91-8
• NCGC00290894-01
• AKOS002014533
• F2231-0008
• 4-cyano-N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)benzamide
• AB01294395-01

• Inchi： 1S/C17H14N4O3S2/c1-21(2)26(23,24)13-7-8-14-15(9-13)25-17(19-14)20-16(22)12-5-3-11(10-18)4-6-12/h3-9H,1-2H3,(H,19,20,22)
• InChI Key： RTMBPPBIFYCNQI-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N(C)C)(=O)=O)C=C2S1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 386.05073267g/mol
• Monoisotopic Mass: 386.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 140Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide

Comprehensive Overview of 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 923186-91-8)

The compound 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide (CAS No. 923186-91-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core and a cyano functional group, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in oncology and autoimmune disease research. The dimethylsulfamoyl moiety in this compound enhances its solubility and bioavailability, addressing a common challenge in drug formulation. This characteristic has led to increased searches for "4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide solubility" and "CAS 923186-91-8 pharmacokinetics" in scientific databases, reflecting its growing relevance in preclinical studies.

The benzothiazole scaffold is widely recognized for its diverse biological activities, including anti-inflammatory and anticancer properties. This has spurred interest in "benzothiazole derivatives in drug design" and "structure-activity relationship of 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide." Computational chemists frequently explore its molecular docking potential, as evidenced by queries like "CAS 923186-91-8 molecular modeling." Such studies are critical for optimizing lead compounds in virtual screening pipelines.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide involves multi-step reactions, often starting from 2-aminobenzothiazole precursors. Laboratories focusing on "heterocyclic compound synthesis" frequently reference this compound as a case study for regioselective functionalization. Its cyano group also offers versatile handles for further derivatization, making it a popular subject in "click chemistry applications" research.

Analytical characterization of this compound typically employs techniques such as HPLC, NMR, and mass spectrometry. Search terms like "CAS 923186-91-8 purity analysis" and "4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide spectral data" are common among quality control specialists. The compound's stability under various pH conditions is another area of investigation, particularly for researchers optimizing "oral drug delivery systems."

In the context of intellectual property, several patents reference 923186-91-8 as a key intermediate or active pharmaceutical ingredient. This has led to increased scrutiny of "4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide patent landscape" among legal professionals in the life sciences sector. The compound's structural novelty continues to inspire new filings in the realm of "kinase-targeted therapeutics."

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The compound's potential in combination therapies has emerged as a recent research focus. Scientists investigating "synergistic effects of benzothiazole derivatives" often include this molecule in screening panels. Its compatibility with other drug classes makes it a promising candidate for "multi-target drug development," a hot topic in polypharmacology research.

Supply chain professionals frequently search for "CAS 923186-91-8 suppliers" and "4-cyano-N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-ylbenzamide manufacturing scale-up," indicating its transition from research-scale to potential commercial production. The compound's shelf life and storage conditions are also frequently discussed in technical datasheets, addressing practical concerns in laboratory management.

As artificial intelligence transforms drug discovery, 923186-91-8 has appeared in machine learning datasets for "predictive ADMET modeling." Its well-characterized properties make it an ideal reference compound for validating new cheminformatics algorithms, demonstrating how traditional medicinal chemistry intersects with cutting-edge computational approaches.